N-caffeoyl-4-aminobutyric acid
N-caffeoyl-4-aminobutyric acid
Brand Name:
Vulcanchem
CAS No.:
110882-10-5
VCID:
VC0022367
InChI:
InChI=1S/C13H15NO5/c15-10-5-3-9(8-11(10)16)4-6-12(17)14-7-1-2-13(18)19/h3-6,8,15-16H,1-2,7H2,(H,14,17)(H,18,19)/b6-4+
SMILES:
C1=CC(=C(C=C1C=CC(=O)NCCCC(=O)O)O)O
Molecular Formula:
C13H15NO5
Molecular Weight:
265.26 g/mol
N-caffeoyl-4-aminobutyric acid
CAS No.: 110882-10-5
Main Products
VCID: VC0022367
Molecular Formula: C13H15NO5
Molecular Weight: 265.26 g/mol
| CAS No. | 110882-10-5 |
|---|---|
| Product Name | N-caffeoyl-4-aminobutyric acid |
| Molecular Formula | C13H15NO5 |
| Molecular Weight | 265.26 g/mol |
| IUPAC Name | 4-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]butanoic acid |
| Standard InChI | InChI=1S/C13H15NO5/c15-10-5-3-9(8-11(10)16)4-6-12(17)14-7-1-2-13(18)19/h3-6,8,15-16H,1-2,7H2,(H,14,17)(H,18,19)/b6-4+ |
| Standard InChIKey | RYLVNNKAVDBBNU-GQCTYLIASA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C/C(=O)NCCCC(=O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=CC(=O)NCCCC(=O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=CC(=O)NCCCC(=O)O)O)O |
| Synonyms | N-caffeoyl-4-aminobutyric acid N-caffeoyl-GABA |
| PubChem Compound | 6449825 |
| Last Modified | Nov 11 2021 |
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